We propose a new economic nonlinear model predictive control (eNMPC) formulation that tracks the optimality conditions of the real-time optimization problem rather than any specific steady states. The proposed formulation maintains its nature of optimizing economic performance and assured stability properties with the Lyapunov inequality constraint for the closed-loop control. Under general assumptions, we prove that the proposed controller is asymptotically stable without process disturbances and is input-to-state stable when there is a process disturbance. The proposed eNMPC is demonstrated on two case studies and compared against setpoint-tracking NMPC with setpoints determined by the steady-state real-time optimizer to show improved dynamic performance. We also highlight the capability of self-stabilization of the new eNMPC with parameter updates in the process model.

Due to the complex polymerization technique and statistical composition of the polymer, tailoring its characteristics is a challenging task. Modeling of the polymerizations can contribute to deeper insights into the process. This study applies state-of-the-art machine learning (ML) methods for modeling and reverse engineering of polymerization processes. ML methods (random forest, XGBoost and CatBoost) are trained on data sets generated by an in house developed kinetic Monte Carlo simulator. The applied ML models predict monomer concentration, average molar masses and full molar mass distributions with excellent accuracy (R2 > 0.96). Reverse engineering results delivering the polymerization recipe for a targeted molar mass distribution are less accurate, but still only minor deviations from the targeted molar mass distribution are seen. The influences of the input variables in ML models obtained by explainability methods correspond to the expert expectations.

This paper proposes a new hybrid strategy to optimally design membrane separation problems. We formulate the problem as a Non-Linear Programming (NLP) model. A common approach to represent the physical behavior of the membrane is to discretize the system of differential equations that govern the separation process. Instead, we represent the input/output behavior of the single membrane by an artificial neural network (ANN) predictor. The ANN is trained on a dataset obtained through the MEMSIC simulator. The equation form of the trained predictor (shape and weights) is then inserted in the NLP model at the place of the discretized system of differential equations.To improve the ANN accuracy without an excessive computational burden, we propose data augmentation strategies to target the regions where densify the dataset. We compare a data augmentation strategy from the literature with a novel one that densifies the dataset around the stationary points visited by a global optimization algorithm.Our approach was validated using a relevant industrial case study: hydrogen purification. Validation by simulation is performed on the obtained solutions. The computational results show that a data augmentation smartly coupled with optimization can produce a robust and reliable design tool.

This paper presents a model identification approach to develop structured dynamic models that utilize both the available first principles knowledge and neural networks (NNs) estimated from data. The NNs in the dynamic model are used to approximate some complex unknown functions that may be challenging to model in applications using the available first principles knowledge. The parameters in the NNs are estimated by solving a multistep ahead prediction error minimization problem. The efficacy of the modeling approach is demonstrated via case studies with an illustrative chemical reactor and an industrially relevant styrene polymerization process. In the latter example, we use NNs to approximate unknown reaction kinetics and polymer moment functions in the structured model. The economic performances of the structured models are analyzed by solving a steady-state optimization problem. First, we elucidate that to obtain a good steady-state economic performance using the structured models, the training data collected from the plant should contain sufficient steady-state information. In the styrene polymerization example, we examine the economic performances of two structured models with different NN parameterization choices. We show that a structured model that utilizes the most possible physical information about the process provides a median loss of 6.4% compared to the optimal performance of the true plant across a range of steady-state problems. We emphasize in the case studies that physical insight about the process is critical to obtain good economic performance using the structured models.

In this work, the gasification of the black liquor is proposed as an alternative ammonia production route. Due to the seasonal variation of the energy prices, a multi-time integration approach that combines different technologies and energy inputs is used to identify the most suitable operating conditions and arrangements that minimize the energy resources consumption. As a result, the integration of technologies such as power-to-gas systems, carbon capture and injection units, along with liquid fuel storage, may help offsetting the intermittency of the renewable energy resources and increasing the economic revenues of the integrated pulp and ammonia plant. The optimal CO2 management and synthetic natural gas storage may ensure a reliable operation even during the strained periods of the electricity grid. Also, the credits obtained from the injection of biogenic CO2 emissions may compensate for the investment cost associated to the implementation of these new technologies.

In this work, multi-criteria decision-making (MCDM) framework is proposed for selection of surfactant-free microemulsion fuel. Based on performance and emission characteristics, different beneficial and non-beneficial criteria were measured for 16 fuel samples across different engine loads. AHP method was implemented to obtain criteria weights, which were incorporated into three different MCDM methods i.e., AHP-VIKOR, AHP-TOPSIS, and AHP-PROMETHEE to rank all fuels. Results obtained from the proposed framework showed that microemulsion fuels with 20-40% diesel replacement were better alternatives to diesel. The Spearman rank correlation method was used to obtain correlation coefficients across rankings from different MCDM methods. These coefficients were used to combine the rankings to select a better fuel alternate. Microemulsion fuel with 20% diesel replacement was found to perform better compared to other alternatives owing to their lower BSFC and higher BTE at all loading conditions. Diesel was ranked last indicating microemulsions to be a sustainable fuel alternative.

This paper develops a novel model-free Q-learning based approach to estimate linear, unconstrained feedback controllers from noisy process data. The proposed method is based on an extension of an available approach developed to estimate the linear quadratic regulator (LQR) for linear systems with full state measurements driven by Gaussian process noise of known covariance. First, we modify the approach to treat the case of an unknown noise covariance. Then, we use the modified approach to estimate a feedback controller for linear systems with both process and measurement noise and only output measurements. We also present a model-based maximum likelihood estimation (MLE) approach to determine a linear dynamic model and noise covariances from data, which is used to construct a regulator and state estimator for comparisons in simulation studies. The performances of the model-free and model-based controller estimation approaches are compared with an example heating, ventilation, and air-conditioning (HVAC) system. We show that the proposed Q-learning approach estimates a reasonably accurate feedback controller from 24 h of noisy data. The controllers estimated using both the model-free and model-based approaches provide similar closed-loop performances with 3.5 and 2.7% losses respectively, compared to a perfect controller that uses the true dynamic model and noise covariances of the HVAC system. Finally, we give future work directions for the model-free controller design approaches by discussing some remaining advantages of the model-based approaches.

Waste mismanagement has caused environmental pollution, while there is an opportunity to reduce this environmental degradation by converting waste into value-added products. These value-added products from waste have mutual effects from the perspective of water-energy-waste-carbon nexus and a cooperation approach could lead to better management. We develop a Stackelberg game model, where the municipality as a leader intervenes in the waste supply chain with penalties and subsidies to control environmental pollution, water consumption, and energy consumption. The collector collects waste from two channels municipal waste bins and waste purchasing. Buyable waste and recyclable waste from bins are sold to applicants. The collector sells the rest of the bins' waste to electricity and biofuel production (EB) plant and compost plant. A risk-aversion model has been considered for the EB due to the uncertainty of the amount of recyclable waste, and the model has been verified based on Tehran City.

In the actual soft sensor project, the complex industrial process leads to a large number of monitoring variables that lead to obvious problems of high dimension and data redundancy. To solve these problems, an adaptive cascade enhancement broad learning system combined with stacked correlation information autoencoder, referred to as SCIAE-ACEBLS, is proposed in this study. The latter is based on the broad learning system (BLS) and it includes two parts: feature node and enhancement node. In the feature node part, the correlation coefficient and the dominant variable are introduced into the stacked autoencoder (SAE), and all the hidden nodes are used as feature nodes. Both the correlation coefficient and the dominant variable are introduced to ensure that the information of feature nodes not only include the relevant information of the dominant variable in the auxiliary variables, but also in the dominant variable, and thus all the information related to dominant variables can be effectively used. In the enhancement node part, an adaptive cascade enhancement node algorithm is used to reduce the redundancy of effective information and solve the problems of node information redundancy and node number uncertainty caused by the randomness of the node parameters in BLS. Finally, two industrial examples show that the proposed model is effective and outperforms existing methods.

Carbon capture and storage is an effective way to abate CO2 emissions during the transition to zero-carbon technologies. As renewable electricity sources such as wind and solar photovoltaics become more prevalent, conventional power generation systems are increasingly required to operate at highly variable rates in order to balance intermittent renewable power supply. As a result, post-combustion carbon capture systems integrated with fossil fuel power plants must also operate at variable load. In addition, the process of solvent regeneration and CO2 compression requires substantial amounts of energy and such flexible operation can present an opportunity for operators to take advantage of fluctuating electricity prices, potentially offsetting the cost of carbon capture process. This can be achieved through, among others, variable capture rates and utilization of solvent storage. In this paper, we consider a carbon capture system using ionic liquids as a chemical absorption solvent. We study the optimal flexible operation of this system when connected to a natural gas combined cycle power plant under high variable renewable energy adoption rates. The results show significant cost savings relative to the case of inflexible operation.